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Compound of Interest

Compound Name: N-(Trimethylsilyl)acetamide

Cat. No.: B142778 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-(Trimethylsilyl)acetamide (TMSA), a versatile organosilicon compound, serves as a potent

silylating agent in a multitude of chemical applications.[1] This guide provides a comprehensive

overview of its chemical properties, reactivity, and detailed experimental protocols, designed for

professionals in research and development.

Core Chemical and Physical Properties
N-(Trimethylsilyl)acetamide is typically a white to yellowish crystalline solid.[2][3] Its key

physical and chemical characteristics are summarized below, providing essential data for its

application in experimental settings.
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Property Value Source(s)

Molecular Formula C5H13NOSi [4][5]

Molecular Weight 131.25 g/mol [1][4][5]

CAS Number 13435-12-6 [2][4]

Appearance
White to yellowish crystalline

mass/solid
[2][3]

Melting Point 46-49 °C [1][2][5]

Boiling Point 84 °C at 18 mmHg [1][2][5][6]

Flash Point 70 °C (158 °F) [5][6]

Solubility
Reacts with water and

moisture.[3]

Odor Nut-like [3]

Reactivity and Applications: A Powerful Silylating
Agent
The primary utility of N-(Trimethylsilyl)acetamide lies in its function as a silylating agent,

where it introduces a trimethylsilyl (TMS) group to molecules with active hydrogens.[1][2] This

process is fundamental in organic synthesis for protecting functional groups and in analytical

chemistry for increasing the volatility and thermal stability of compounds for analyses like gas

chromatography (GC).[7]

Key aspects of its reactivity include:

Silylation: TMSA readily silylates a wide range of functional groups, including alcohols,

amines, amides, carboxylic acids, and enols.[8] The reaction involves the transfer of the

trimethylsilyl group from TMSA to an active hydrogen on the substrate.

Reaction Byproducts: A significant advantage of using TMSA and its close relative, N,O-

Bis(trimethylsilyl)acetamide (BSA), is the formation of neutral and volatile byproducts, such

as acetamide.[9][10] This simplifies purification, especially for sensitive substrates.
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Reaction Conditions: Silylation reactions with TMSA are generally conducted under mild and

anhydrous conditions.[1][8] The reagent is sensitive to moisture and will hydrolyze to form

acetamide and trimethylsilanol.[1][3]

Catalysis: For sterically hindered or less reactive functional groups, the silylation potential

can be enhanced by the addition of a catalyst, such as trimethylchlorosilane (TMCS).[8][11]

The general mechanism for the silylation of an alcohol using a silylacetamide reagent involves

a nucleophilic attack by the alcohol's oxygen on the silicon atom.

Reactants Products

R-OH (Alcohol) R-OSi(CH₃)₃
(Trimethylsilyl Ether)

 Silylation 

CH₃C(=O)N(H)Si(CH₃)₃
(N-Trimethylsilylacetamide)

CH₃C(=O)NH₂

(Acetamide)
 Byproduct Formation 

Click to download full resolution via product page

Caption: General reaction scheme for the silylation of an alcohol using N-
(Trimethylsilyl)acetamide.

Experimental Protocols
Proper handling and experimental setup are crucial for successful silylation due to the moisture

sensitivity of N-(Trimethylsilyl)acetamide.[3][6] All operations should be performed in a dry,

inert atmosphere.[2]

General Protocol for Silylation of an Alcohol for GC
Analysis
This protocol provides a general guideline and may need to be adapted for specific

applications.

Materials:
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Substrate (e.g., alcohol, 1-10 mg)

N-(Trimethylsilyl)acetamide (TMSA)

Anhydrous solvent (e.g., pyridine, acetonitrile, or dichloromethane)[8][11]

Dry reaction vial (e.g., 2-5 mL with a screw cap and septum)[11]

Inert gas supply (e.g., nitrogen or argon)

Heating block or water bath[11]

Procedure:

Preparation: Ensure all glassware is thoroughly dried in an oven before use.

Sample Preparation: Weigh 1-10 mg of the substrate into the reaction vial. If the sample is in

an aqueous solution, it must be evaporated to complete dryness first.[8]

Solvent Addition: Add 100-200 µL of an appropriate anhydrous solvent to dissolve the

sample.[11]

Reagent Addition: Under an inert atmosphere, add a 1.5 to 2-fold molar excess of N-
(Trimethylsilyl)acetamide to the vial.[8][11] For a 2 mg sample of a compound with an

average molecular weight of 250 g/mol , this corresponds to approximately 10-15 µL of the

related silylating agent BSA.[11]

Mixing and Reaction: Securely cap the vial and mix the contents thoroughly. For compounds

that are difficult to silylate, heating the mixture at 60-80°C for 30 minutes to 2 hours may be

necessary.[8][11]

Analysis: After cooling to room temperature, the derivatized sample is ready for direct

analysis, typically by gas chromatography.
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Start: Dry Glassware

1. Weigh 1-10 mg
of Substrate

2. Dissolve in
Anhydrous Solvent

3. Add Excess
N-(Trimethylsilyl)acetamide

4. Cap Vial and Mix

5. Heat at 60-80°C
(if necessary)

6. Cool to Room
Temperature

7. Analyze by GC

Click to download full resolution via product page

Caption: A typical experimental workflow for the silylation of a substrate for GC analysis.

Safety and Handling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b142778?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


N-(Trimethylsilyl)acetamide is classified as a flammable solid and can cause severe skin

burns and eye damage.[3][6] It is crucial to handle this reagent in a well-ventilated fume hood

while wearing appropriate personal protective equipment (PPE), including neoprene or nitrile

rubber gloves, chemical goggles, and protective clothing.[3] The compound reacts with water

and moisture in the air, liberating flammable hexamethyldisiloxane and acetamide.[3] Store in a

tightly sealed container in a cool, dry place away from heat, sparks, and open flames.[3][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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